Enantiomeric Purity Enables Direct Chiral Resolution Avoidance Relative to Racemic Mixture (CAS 1379295-90-5)
The (6S)-configured compound (CAS 1909294-15-0) is supplied as a single enantiomer at ≥97% purity (NLT 97%) as verified by multiple commercial suppliers . By contrast, the racemic mixture (CAS 1379295-90-5) is supplied as the 1:1 (R,S)-mixture at 95% purity, requiring an additional chiral resolution step (typical yields: 30–45% for single enantiomer recovery) that adds cost, time, and material loss when the (S)-enantiomer is the desired stereoisomer [1].
| Evidence Dimension | Enantiomeric composition and usable (S)-enantiomer yield without resolution |
|---|---|
| Target Compound Data | Single (S)-enantiomer, NLT 97% purity (CAS 1909294-15-0). Usable (S)-enantiomer yield from procurement: ~97% of purchased mass |
| Comparator Or Baseline | Racemic mixture, 95% purity (CAS 1379295-90-5). Usable (S)-enantiomer yield after chiral resolution: ~30–45% of purchased mass |
| Quantified Difference | 2.2- to 3.2-fold higher effective yield of desired (S)-enantiomer per gram purchased when starting from the single enantiomer vs. racemate |
| Conditions | Based on typical chiral resolution yields reported for tetrahydrobenzothiazole diamines via tartaric acid resolution (Pospisilik et al., US Patent 6770761) |
Why This Matters
For laboratories synthesizing (S)-configured dopamine agonists or DNA gyrase inhibitors, purchasing the pre-resolved (6S)-enantiomer eliminates the ~55–70% mass loss and additional purification step inherent in chiral resolution of the racemate.
- [1] Pospisilik, K., Hoorn, H. J., Peters, T. H. A., & Lemmens, J. M. (2004). Process for preparation of 2-amino-6-(alkyl)amino-4,5,6,7-tetrahydrobenzothiazoles. US Patent 6,770,761. Describes chiral resolution using tartaric acid with typical single-enantiomer yields of 30–45%. View Source
